2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)-N-(2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl)propanamide

• IUPAC Name: 2-(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)-N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)propanamide
• InChI: InChI=1S/C21H19N5O2S/c1-13(26-18(27)12-14-6-4-7-15(14)24-26)21(28)23-20-19(16-8-5-11-29-16)22-17-9-2-3-10-25(17)20/h2-3,5,8-13H,4,6-7H2,1H3,(H,23,28)
• InChI Key: BIPXQHIVUQHINH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(N=C2N1C=CC=C2)C3=CC=CS3)N4C(=O)C=C5CCCC5=N4
• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol

Description

This compound is a complex organic molecule with multiple functional groups. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a thiophene ring, which is a five-membered ring with one sulfur atom. It also contains an imidazo[1,2-a]pyridine group, which is a fused ring system with nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or patents, it’s difficult to provide a detailed synthesis route.

Molecular Structure Analysis

The molecular structure analysis would involve determining the 3D structure of the molecule, including the arrangement of the atoms and the configuration of the chiral centers, if any. Techniques such as X-ray crystallography or NMR spectroscopy could be used for this purpose.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the functional groups present in the molecule. For example, the amide group could undergo hydrolysis, and the thiophene ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, would be determined through experimental testing.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is often specific to the particular compound and the biological system .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. This information is typically determined through safety testing.

Future Directions

Future directions for research on this compound could include further studies to determine its physical and chemical properties, synthesis of derivatives to explore structure-activity relationships, and biological testing to determine potential applications.